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Compound of Interest

Compound Name: 3-Bromo-5-nitrobenzoic acid

CAS No.: 6307-83-1

Cat. No.: B1267607

Get Quote

Executive Directive
Do not treat 3-Bromo-5-nitrobenzoic acid (CAS: 6313-10-6) as generic organic waste.[1][2]

While it shares characteristics with common benzoic acid derivatives, the presence of both a

nitro group (-NO₂) and a halogen (-Br) on the aromatic ring dictates specific disposal protocols.

[2] Standard open-air evaporation or simple drain disposal is strictly prohibited due to the

potential for formation of toxic hydrogen bromide (HBr) gas, nitrogen oxides (NOx), and

persistence in aquatic environments.[2]

Primary Disposal Method: High-temperature incineration with flue gas scrubbing. Immediate

Action: Segregate from strong bases and oxidizers. Label as "Halogenated Organic Acid."

Chemical Profile & Hazard Identification
Understanding the molecular structure is the first step in safe disposal. The electron-

withdrawing nitro and bromo groups increase the acidity of the carboxylic acid and influence its

thermal decomposition profile.
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Property Data Operational Implication

CAS Number 6313-10-6
Unique identifier for waste

manifests.[1][2]

Molecular Formula C₇H₄BrNO₄

Contains Nitrogen and

Bromine; requires scrubbers

during incineration.[1][2]

Physical State Solid (Powder/Crystals)

Dust generation is a primary

inhalation risk during transfer.

[1][2]

Acidity (pKa) ~3.0 - 3.5 (Est.)[1][2]

Stronger acid than benzoic

acid; reacts vigorously with

bases.[2]

Key Hazards Skin/Eye Irritant (H315, H319)

Requires chemically resistant

gloves (Nitrile) and eye

protection.[1][2]

Incompatibilities
Strong Oxidizers, Strong

Bases

Risk of violent reaction. Never

co-mingle in waste drums.[1]

[2]

Pre-Disposal Workflow: Segregation & Handling
Effective disposal begins at the bench. Improper segregation is the leading cause of waste

stream rejection and laboratory accidents.

Visual Workflow: Waste Stream Segregation
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Waste Generation:
3-Bromo-5-nitrobenzoic acid

Is the waste Solid or Liquid?

Solid Waste
(Powder, Contaminated Paper)

Solid

Liquid Waste
(Dissolved in Solvent)

Solution

Container: Wide-mouth HDPE or Glass
Liner: 6-mil Polyethylene bag

Container: Safety Can or Glass Bottle
Material: Compatible Solvent (e.g., Acetone)

Labeling:
'Hazardous Waste - Solid/Liquid'

'Contains: 3-Bromo-5-nitrobenzoic acid'
'Halogenated'

CRITICAL SEGREGATION:
Do NOT mix with:

1. Strong Bases (OH-)
2. Oxidizers (Peroxides)

3. Non-halogenated solvents (if required by hauler)

Storage:
Satellite Accumulation Area

Secondary Containment

Click to download full resolution via product page

Figure 1: Decision tree for the safe segregation and packaging of halogenated nitro-aromatic

waste.
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Detailed Disposal Protocols
Protocol A: Solid Waste Collection (Primary Method)
Use this for pure substance, contaminated weighing boats, and spill cleanup materials.[1][2]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass

amber packer. Avoid metal containers if the waste is wet or acidic, as corrosion may occur.

Double Bagging: Place the waste inside a clear, 6-mil polyethylene bag before placing it into

the rigid container. This prevents dust dispersion upon reopening at the treatment facility.

Labeling: Affix a hazardous waste label. Explicitly check the box for "Halogenated" if your

facility uses categorical tags.

Why? Halogenated waste streams are often routed to specific incinerators capable of

neutralizing acid gases (HBr).

Storage: Store in the "Satellite Accumulation Area" away from heat sources. The nitro group

confers thermal sensitivity; while generally stable, avoiding thermal shock is a standard

precaution for nitro-aromatics.

Protocol B: Liquid Waste (Solutions)
Use this for reaction mother liquors or HPLC waste.

Solvent Compatibility: Ensure the carrier solvent is compatible with the waste container (e.g.,

do not use LDPE carboys for chloroform solutions).

pH Check: If the solution is aqueous, verify pH.

Caution: Do NOT neutralize heavily concentrated acidic solutions in the waste container

without cooling, as the heat of neutralization can volatilize solvents or cause splashing.

Segregation: Pour into the "Halogenated Organic Solvents" carboy.

Critical: Do not pour into "Non-Halogenated" streams. Even small amounts of bromine can

contaminate large volumes of fuel-blending waste, forcing the entire lot to be re-classified

and incinerated at a higher cost.
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Emergency Procedures: Spill Response
In the event of a benchtop release, follow this self-validating cleanup loop:

Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double-gloved

recommended), safety goggles, and a lab coat. If powder is airborne, use an N95 or P100

respirator.

Containment: Cover the spill with a dry, inert absorbent (Vermiculite or specialized acid-

neutralizing spill pads).

Do not use paper towels initially if the substance is wet, as this increases surface area for

evaporation.

Cleanup:

Dry Spill: Gently sweep into a dust pan using a brush, minimizing dust generation.

Wet Spill: Absorb fully.

Decontamination: Wipe the surface with a mild soap solution followed by water.

Verification: Check the surface pH with litmus paper to ensure no acidic residue remains

(Target pH 6-8).

Regulatory Compliance (RCRA)
For US-based laboratories, adherence to the Resource Conservation and Recovery Act

(RCRA) is mandatory.

Waste Code: 3-Bromo-5-nitrobenzoic acid is not listed on the P-list or U-list.[1][2]

Characteristic Determination:

Ignitability (D001): Only if mixed with flammable solvents.

Corrosivity (D002): Applicable if the waste is aqueous and pH ≤ 2.
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Toxicity: While not a standard TCLP contaminant, the generator must determine if it poses

a hazard.

Best Practice: Classify as "Hazardous Waste - Toxic, Irritant" based on the Safety Data

Sheet (SDS) data.

Disposal Destination: The ultimate fate of this material must be a RCRA-permitted incinerator.

The facility must be equipped with:

Afterburner: To ensure complete destruction of the nitro-aromatic ring.

Scrubber: To capture Hydrogen Bromide (HBr) and Nitrogen Oxides (NOx) generated during

combustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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